Cas no 898052-20-5 (methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate)
Methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate is a heterocyclic compound featuring a pyrazole core substituted with a pyridinyl group at the 3-position and a carboxylate ester at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The pyridine moiety enhances solubility and offers coordination sites for metal complexes, while the ester group allows for further functionalization via hydrolysis or transesterification. Its rigid, planar architecture is advantageous in designing bioactive molecules with targeted interactions. The compound is typically synthesized via condensation or cyclization reactions, ensuring high purity and reproducibility for research and industrial use.
898052-20-5 structure
Product Name:methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate
CAS No:898052-20-5
MF:C10H9N3O2
MW:203.197361707687
MDL:MFCD06166975
CID:1029769
PubChem ID:2982186
Update Time:2025-05-28
methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate
- methyl 3-pyridin-3-yl-1H-pyrazole-5-carboxylate
- DTXSID00388077
- NS-02100
- 898052-20-5
- MFCD06166975
- ST50637182
- methyl 3-(3-pyridyl)-1H-pyrazole-5-carboxylate
- SB75125
- F2198-0411
- SR-01000300000-1
- AKOS003355480
- SR-01000300000
- Methyl5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate
- methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate
- AKOS022947358
- G79725
-
- MDL: MFCD06166975
- Inchi: 1S/C10H9N3O2/c1-15-10(14)9-5-8(12-13-9)7-3-2-4-11-6-7/h2-6H,1H3,(H,12,13)
- InChI Key: FMCBRVGTXHVAGU-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(C2C=NC=CC=2)=NN1)=O
Computed Properties
- Exact Mass: 203.069476538g/mol
- Monoisotopic Mass: 203.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 67.9Ų
methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM176680-100mg |
methyl 5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate |
898052-20-5 | 95+% | 100mg |
$345 | 2021-08-05 | |
| Chemenu | CM176680-250mg |
methyl 5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate |
898052-20-5 | 95+% | 250mg |
$499 | 2021-08-05 | |
| Chemenu | CM176680-1g |
methyl 5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate |
898052-20-5 | 95+% | 1g |
$1432 | 2021-08-05 | |
| TRC | M643518-2.5mg |
methyl 5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate |
898052-20-5 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M643518-5mg |
methyl 5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate |
898052-20-5 | 5mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M643518-25mg |
methyl 5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate |
898052-20-5 | 25mg |
$ 185.00 | 2022-06-03 | ||
| Chemenu | CM176680-1g |
methyl 5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate |
898052-20-5 | 95%+ | 1g |
$450 | 2024-07-21 | |
| Alichem | A029186225-1g |
Methyl 5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate |
898052-20-5 | 95% | 1g |
$960.00 | 2023-08-31 | |
| Life Chemicals | F2198-0411-0.25g |
methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate |
898052-20-5 | 95%+ | 0.25g |
$142.0 | 2023-09-06 | |
| Life Chemicals | F2198-0411-0.5g |
methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate |
898052-20-5 | 95%+ | 0.5g |
$246.0 | 2023-09-06 |
methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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